Cas no 1146127-04-9 (Iodonium, (4-?fluorophenyl)?(2,?4,?6-?trimethylphenyl)?-?, 1,?1,?1-?trifluoromethanesulf?onate (1:1))

• Product name: Iodonium, (4-?fluorophenyl)?(2,?4,?6-?trimethylphenyl)?-?, 1,?1,?1-?trifluoromethanesulf?onate (1:1)
• CAS No: 1146127-04-9
• MF: C₁₆H₁₅F₄IO₃S
• MW: 490.251590013504
• CID: 2877682
• PubChem ID: 71519809

Iodonium, (4-?fluorophenyl)?(2,?4,?6-?trimethylphenyl)?-?, 1,?1,?1-?trifluoromethanesulf?onate (1:1) Chemical and Physical Properties

Names and Identifiers

• Iodonium, (4-?fluorophenyl)?(2,?4,?6-?trimethylphenyl)?-?, 1,?1,?1-?trifluoromethanesulf?onate (1:1)
• (4-Fluorophenyl)(mesityl)iodonium trifluoromethanesulfonate
• (4-fluorophenyl)-(2,4,6-trimethylphenyl)iodanium;trifluoromethanesulfonate
• F71770
• 1146127-04-9
• (4-fluorophenyl)(2,4,6-trimethylphenyl)iodanium triflate
• RWYNRLVSGQCTBB-UHFFFAOYSA-M

• Inchi： 1S/C15H15FI.CHF3O3S/c1-10-8-11(2)15(12(3)9-10)17-14-6-4-13(16)5-7-14;2-1(3,4)8(5,6)7/h4-9H,1-3H3;(H,5,6,7)/q+1;/p-1
• InChI Key： RWYNRLVSGQCTBB-UHFFFAOYSA-M
• SMILES： C(F)(F)(F)S([O-])(=O)=O.[I+](C1C=CC(F)=CC=1)C1C(=CC(C)=CC=1C)C

Computed Properties

• Exact Mass: 489.97228g/mol
• Monoisotopic Mass: 489.97228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų

Additional information on Iodonium, (4-?fluorophenyl)?(2,?4,?6-?trimethylphenyl)?-?, 1,?1,?1-?trifluoromethanesulf?onate (1:1)

Comprehensive Overview of Iodonium, (4-fluorophenyl)(2,4,6-trimethylphenyl)-, 1,1,1-trifluoromethanesulfonate (1:1) (CAS No. 1146127-04-9)

The compound Iodonium, (4-fluorophenyl)(2,4,6-trimethylphenyl)-, 1,1,1-trifluoromethanesulfonate (1:1) (CAS No. 1146127-04-9) is a highly specialized iodonium salt with significant applications in advanced chemical synthesis and material science. Its unique molecular structure, featuring a 4-fluorophenyl group and a 2,4,6-trimethylphenyl moiety, makes it a valuable reagent in photopolymerization, catalysis, and organic electronics. Researchers and industries are increasingly interested in this compound due to its role in developing high-performance materials and its compatibility with green chemistry principles.

One of the key features of CAS No. 1146127-04-9 is its ability to act as a photoacid generator (PAG), a property highly sought after in the fabrication of microelectronic devices and photoresists. With the growing demand for smaller, faster, and more efficient electronic components, the importance of iodonium salts like this one cannot be overstated. Its trifluoromethanesulfonate counterion enhances its solubility and reactivity, making it a preferred choice for precision applications in nanotechnology and semiconductor manufacturing.

In recent years, the compound has also gained attention in the field of sustainable chemistry. As industries shift toward eco-friendly processes, Iodonium, (4-fluorophenyl)(2,4,6-trimethylphenyl)-, 1,1,1-trifluoromethanesulfonate (1:1) has been explored for its potential in reducing waste and energy consumption in chemical reactions. Its stability under mild conditions and high efficiency align well with the principles of circular economy and green synthesis, topics that are currently trending in scientific and industrial communities.

Another area of interest is its application in bioconjugation and drug delivery systems. The 4-fluorophenyl group provides a versatile handle for further functionalization, enabling researchers to tailor the compound for specific biomedical applications. This adaptability has sparked discussions in forums and publications about its potential in targeted therapy and diagnostic imaging, addressing common search queries related to advanced medical chemistry.

From a technical standpoint, the synthesis and handling of CAS No. 1146127-04-9 require expertise due to its sensitivity to light and moisture. Proper storage conditions, such as amber glass containers and inert atmospheres, are critical to maintaining its efficacy. These practical considerations are often highlighted in research papers and technical datasheets, addressing frequent questions from laboratory professionals and quality control specialists.

In summary, Iodonium, (4-fluorophenyl)(2,4,6-trimethylphenyl)-, 1,1,1-trifluoromethanesulfonate (1:1) is a multifaceted compound with broad applications in cutting-edge technologies. Its relevance to emerging trends like green chemistry, nanomaterials, and biomedical engineering ensures its continued prominence in scientific literature and industrial workflows. As research progresses, this compound is likely to play an even greater role in addressing global challenges in technology and sustainability.